This report provides a method to estimate how much the photocurrents can be increased by adding gold nanoparticles in P3HT:PCBM films, without having to carry out the complex process of fabricate a whole cell. The tuning effect of varying the gold nanoparticle concentration on optical properties of these films was analyzed by measuring optical absorption. To estimate the contribution of the optical absorption variation, theoretical photocurrents generated for these films as active layers were calculated using a photonic flux density equation. With this methodology, it is possible to estimate the amount of energy that can be harvest with a given gold nanoparticle concentration. Improvements up to 26% were obtained compared with films without added gold nanoparticles.

The age hardenability of 22 karat gold (Au-5.8wt.%Cu-2.5wt.%Ag) alloyed with Ti at various concentrations (0.5, 0.75, and 1 wt.%) was studied. The addition level of Ti is compensated with Ag to maintain the purity of gold in 22 karat, i.e., 91.75 wt.%. The Ti containing 22 karat gold was prepared by melting Au, Cu, and Ag and adding Ti via Au-6wt.%Ti master alloy. The castings obtained were cold-rolled into thin sheet (90% reduction). Both the cast and cold-rolled sheets were subjected to age hardening treatment (solutionizing and artificial aging). Artificial aging was performed as a function of time at 550 °C to identify the peak aging. At all addition level of Ti, the 22 karat gold responded well to the age hardening treatment. The cold-worked sheet samples showed faster peak aging within 30 min. and higher peak hardness than their cast counterpart. Increasing the Ti concentration increases the peak hardness of both cold-rolled sheet and casting samples. Transmission electron microscopic analysis of the peak aged cold-rolled sheet samples shows uniformly distributed coherent Au4Ti precipitates in Au matrix which contribute to the higher hardness.

Cancer is still one of the most common causes of death today despite advances in its detection and treatment. The present article reviews the application of marine-based gold nanoparticles in the diagnosis and treatment of cancer. The main data were collected from original research articles on the application of different marine-based gold nanoparticles in detecting and imaging cancer cells as well as in drug delivery systems and treatment of cancer. The results show the excellent anticancer potential of both gold nanoparticles and natural marine products. The most studied marine-based gold nanomaterial was chitosan-based ones, in which the role of chitosan is a stabilizer not an anticancer agent. Despite the excellent anticancer potential of different marine natural products, limited studies have been conducted using gold nanoparticles in their composition in cancer therapy. Moreover, most of these studies are related to their application as a drug delivery system not an anticancer drug. Although there are serious challenges in the application of nanoparticles in medicine, marine-based gold nanomaterials may promise an interesting novel strategy in the oncology field.

Understanding the various structures of gold clusters and the interaction modes between Au clusters and biomolecules is an important issue in material science such as biosensors and catalysts. The binding of small gold clusters (Aunn = 2–5) with neutral and anionic forms of arginine (Arg) amino acid is investigated in this study using density functional theory (DFT) and B3LYP level. The relative stability among different forms of Au clusters including linear, zigzag, planar, and three-dimensional Au clusters was estimated, initially. The calculated findings show that the zigzag structure for Au3 and the planar structure for Au4 and Au5 are the best form. Furthermore, the different modes of interaction were taken into account from thermodynamic view point between the most stable conformers of Arg and Arg− with gold clusters. Finally, the arginine is considered as a weak organic acid to investigate the impact of Au clusters on the gas phase acidity. The acidity of isolated arginine and the acidity of [Aun/Arg] complexes were also compared. Based on the obtained results, upon the complexation with Au clusters at 298 K, for the interaction of Au, Au2, Au3, Au4, and Au5 clusters with arginine, the gas phase acidity (GPA) of arginine alters from 342.12 to 314.17, 303.04, 299.42, 303.41, and 331.66 kcal/mol respectively. These calculated values predict that when a weak organic acid is complexed with Au clusters, it will be altered to super acid. Furthermore, for isolated and complexed species of Arg, pKa values were evaluated in water solvent.

The influence of the orientation of gold nanorods in different assemblies has been investigated using the finite difference time domain (FDTD) simulation method. To understand the relative orientation, we vary the size and angle in dimer geometries. Significant effects of plasmon coupling emerged in longitudinal resonances having end-to-end configurations of gold nanorods. The effect of orientational plasmon coupling in dimers gives rise to both bonding and anti-bonding plasmon modes. Effects of various geometries like primary monomer, dimer, trimer, and tetramer structures have been explored and compared with their higher nanorod ensembles. The asymmetric spectral response in a 4 × 4 gold nanorods array indicates a Fano-like resonance. The variation of gap distance in ordered arrays allowed modulation of the Fano resonance mode. The plasmon modes’ resonance wavelength and field enhancement have been tuned by varying the gap distance, angular orientation, size irregularity between the nanorods, and nanorod numbers in an array. The integrated nanostructures studied here are not only significant for fundamental research but also applications in plasmon-based devices.

Gold nanoparticle thin films were deposited on copper substrate using electrophoretic deposition (EPD) method. At first, gold nanoparticles were synthesized, using pulsed laser ablation method of a high-purity gold target in distilled water. Ablation was carried out, employing the fundamental wavelength of a Q-switched Nd:YAG laser at 1064 nm and pulse width of 7 ns. Suspension of gold nanoparticle was used as the electrolyte of EPD, in which two copper electrodes with 7 mm gap were immersed. Five samples of gold nanoparticle thin films were prepared at different deposition times and applied voltages. Nanoparticles and thin films were characterized by different diagnostics such as X-ray diffraction pattern, atomic force microscopy (AFM), and scanning electron microscopy (SEM) images as well as optical spectroscopy. XRD pattern determined crystalline structure of gold thin films. SEM image showed the effect of deposition time and applied voltage on the morphology of deposited films. AFM results demonstrated the variations in roughness, thickness, and surface quality due to changes in applied voltage and deposition time. Also, the optical properties of thin films were studied by UV-vis reflection spectroscopy.

Fixed laser pulse duty cycle at 20% using short laser wavelength (405 nm) at different values of laser power density (300–600 mW/cm2) were used to form Si nano-columns as based SERS layer. The idea was to synthesize SERS devices with excellent reproducibility and high enhancement factor to detect ultra-low residence of chlorpyrifos pesticide. The results indicated that the morphological aspects of silicon nano-columns layer and; hence, the performance of SERS devices could be well-regulated through the adjustment of laser power density. The SERS detection of ultra-low chlorpyrifos concentrations displayed an excellent reproducibility with less than 5% error. The highest chlorpyrifos enhancement factor (EF = 1.1 × 106) and minimum detection limit (LOD = 22 × 10−8 M) were obtained from high altitude Si nano-columns; partly populated with three dimensions AuNPs layer, and the use of 500mW/cm2 laser power density.

Gold, used for jewelry and ornaments at times, is now considered a safe metal for investment. In addition to buying and selling gold physically, some markets offer electronic trade in gold. Trade volume is on surge in these bullion markets with each passing day. Daily opening and closing gold prices are used for analysis for 7740 days. Data series of daily return on investment in gold is split into two data series; first when the price goes up and second when the price goes down, at the day’s end. Statistical properties of three data series are analyzed and probabilities to earn profits are calculated during any day regardless of what types of decisions are going to be made that day. Probabilities of daily return, for both long and short positions, are presented in the form of tables. The expected daily profit of a trader with associated probability is explained in an illustrative example.

Although gold hollow spheres show unique advantages in fields like catalysis, the available synthesis strategies have low atom and economic efficiency. In this paper, Au hollow spheres were produced by combining simple wet chemical method and rapid heating–cooling process, in which rapid temperature rise caused Au evaporation and rapid cooling froze gold “bubbles.” The control experiments confirmed the presence of supports which limit the growth and sintering of Au nanoparticles to some extent, and slower heating rate inhibits the hollowing of gold sphere. This work provides a new strategy for the rapid and facile synthesis of Au hollow spheres, offering a wide range of possibilities for energy storage and biosensing applications.